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Compound of Interest

Compound Name: PSB-06126

Cat. No.: B15608472 Get Quote

This technical guide provides an in-depth overview of the inhibitory activity of PSB-06126, a

selective nucleoside triphosphate diphosphohydrolase (NTPDase) inhibitor. It is intended for

researchers, scientists, and professionals in the field of drug development. This document

outlines the compound's Ki and IC50 values, the experimental protocols for their determination,

and the associated signaling pathways.

Data Presentation: Inhibitory Activity of PSB-06126
The inhibitory potency of PSB-06126 has been quantified against various NTPDase isoforms

from different species. The following table summarizes the key inhibition constants (Ki) and the

half-maximal inhibitory concentration (IC50) values.

Target Enzyme Species Parameter Value (µM)

NTPDase1 Rat Ki 0.33[1]

NTPDase2 Rat Ki 19.1[1]

NTPDase3 Rat Ki 2.22[1]

NTPDase3 Human Ki 4.39[1]

NTPDase3 Human IC50 7.76[1]

Signaling Pathway of PSB-06126 Action
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PSB-06126 exerts its biological effects by inhibiting NTPDase3, an enzyme responsible for the

extracellular hydrolysis of ATP and UDP. This inhibition leads to an accumulation of

extracellular ATP, which subsequently activates purinergic P2X7 and P2Y6 receptors, triggering

downstream cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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